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Introduction
Lophanthoidin F is a naturally occurring diterpenoid isolated from Isodon lophanthoides (also

known as Rabdosia lophanthoides), a plant belonging to the Lamiaceae family. This family of

plants is a rich source of bioactive terpenoids, which have garnered significant interest for their

therapeutic potential. Lophanthoidin F, identified as a royleanone derivative, belongs to a

class of compounds known for their diverse biological activities, including anti-inflammatory,

antiviral, and antitumor properties. This technical guide provides a comprehensive overview of

the structure elucidation and characterization of Lophanthoidin F, presenting available data,

experimental methodologies, and logical frameworks used in its scientific investigation.

Physicochemical Properties and Structure
Lophanthoidin F is characterized by the molecular formula C₂₄H₃₄O₇ and has a CAS Registry

Number of 120462-46-6[1][2]. The core structure is based on the abietane skeleton, a common

framework for diterpenoids found in the Isodon genus. The elucidation of its precise chemical

structure was achieved through a combination of spectroscopic techniques.

Spectroscopic Data
While the primary literature containing the detailed spectroscopic data for Lophanthoidin F is

not widely available in public databases, the structural characterization would have relied on
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the following standard analytical methods. The data presented in the table below is a

representative compilation based on typical values for similar diterpenoid structures and should

be cross-referenced with the original publication for definitive values.

Table 1: Representative Spectroscopic Data for Lophanthoidin F

Parameter Data

Molecular Formula C₂₄H₃₄O₇

Molecular Weight 434.52 g/mol

¹H NMR (CDCl₃, ppm) Data not available in searched resources.

¹³C NMR (CDCl₃, ppm) Data not available in searched resources.

Mass Spectrometry Data not available in searched resources.

Appearance Data not available in searched resources.

Experimental Protocols
The following sections detail the generalized experimental methodologies that would be

employed for the isolation, purification, and characterization of Lophanthoidin F, based on

standard practices for natural product chemistry.

Isolation and Purification of Lophanthoidin F
The isolation of Lophanthoidin F from the aerial parts of Isodon lophanthoides typically

involves a multi-step extraction and chromatographic process.

1. Plant Material Collection and Extraction:

The aerial parts of Isodon lophanthoides are collected, dried, and powdered.

The powdered plant material is then subjected to solvent extraction, commonly with

methanol or ethanol, at room temperature for an extended period.

The resulting crude extract is concentrated under reduced pressure to yield a residue.
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2. Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. This step

separates compounds based on their polarity.

3. Chromatographic Separation:

The fraction containing Lophanthoidin F (typically the less polar fractions like chloroform or

ethyl acetate) is subjected to various chromatographic techniques for further purification.

Column Chromatography: Silica gel column chromatography is a primary method, using a

gradient elution system of solvents like hexane and ethyl acetate to separate compounds

based on their affinity to the stationary phase.

Preparative High-Performance Liquid Chromatography (HPLC): For final purification,

preparative HPLC with a suitable column (e.g., C18) and a mobile phase (e.g., methanol-

water or acetonitrile-water gradients) is employed to isolate pure Lophanthoidin F.

The workflow for this process can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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